Cas no 1526518-25-1 (1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene)

• Product Name: 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene
• CAS No: 1526518-25-1
• MF: C₁₀H₁₂Cl₂O₂S
• MW: 267.172080039978
• CID: 5251672
• Update Time: 2025-06-24

1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-2-[(2,2-dimethoxyethyl)sulfanyl]benzene
• 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene

• Inchi： 1S/C10H12Cl2O2S/c1-13-10(14-2)6-15-9-5-7(11)3-4-8(9)12/h3-5,10H,6H2,1-2H3
• InChI Key： BGLQWASVTIESTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SCC(OC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 3.6
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene

Professional Introduction to 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene (CAS No. 1526518-25-1)

1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene, identified by its CAS number 1526518-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfides and chlorinated aromatic derivatives, which are widely explored for their diverse biological activities and synthetic utility. The structural features of this molecule, particularly the presence of both chlorine substituents and a sulfanyl group attached to an aromatic ring, make it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene consists of a benzene ring substituted at the 1 and 4 positions with chlorine atoms, while the 2-position is linked to a dimethoxyethylsulfanyl moiety. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential applications. The chlorine atoms enhance electrophilic aromatic substitution reactions, making the compound a valuable precursor in organic synthesis. Meanwhile, the sulfanyl group introduces nucleophilic centers that can participate in various coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl structures.

In recent years, the pharmaceutical industry has shown increasing interest in aryl sulfide derivatives due to their demonstrated pharmacological properties. Aryl sulfides are known for their role as antioxidants, anti-inflammatory agents, and potential anticancer compounds. The synthetic pathways involving 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene have been optimized for high yield and purity, enabling researchers to explore its derivatives more efficiently. For instance, studies have highlighted its utility in generating novel sulfonamide analogs, which are critical in drug discovery efforts.

One of the most compelling aspects of this compound is its application in the development of bioactive molecules. Researchers have leveraged its structural framework to design ligands for enzyme inhibition and receptor binding studies. Notably, derivatives of 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene have been investigated for their interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and hyperlipidemia. The ability to modulate these pathways through targeted chemical intervention holds promise for therapeutic development.

The agrochemical sector has also benefited from the exploration of this compound. Its derivatives exhibit properties that make them suitable for use as intermediates in the synthesis of pesticides and herbicides. The chlorine atoms facilitate further functionalization, allowing chemists to introduce groups that enhance bioactivity against pests while minimizing environmental impact. Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for these agrochemicals, often utilizing 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene as a key building block.

From a spectroscopic perspective, 1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene exhibits characteristic peaks in nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy that are diagnostic of its molecular structure. These spectroscopic data are crucial for confirming the identity and purity of the compound during synthesis and characterization. Additionally, mass spectrometry (MS) provides insights into fragmentation patterns that aid in understanding its reactivity under different conditions.

The pharmacokinetic properties of derivatives derived from this compound have been subjects of extensive research. Studies indicate that modifications at the sulfanyl group can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. This knowledge is essential for optimizing drug candidates to ensure efficacy while minimizing side effects. Computational modeling techniques have been employed alongside experimental data to predict how structural changes will affect pharmacokinetic behavior.

In conclusion,1,4-Dichloro-2-(2-methoxyethylsulfanyl)-benzene (CAS No: 1526518-25-1) represents a valuable asset in modern chemical research with applications spanning pharmaceuticals,agrochemicals, and material science. Its unique structural features enable diverse synthetic possibilities,making it indispensable for developing novel bioactive compounds with potential therapeutic benefits across various medical conditions,as well as innovative solutions for agricultural challenges facing global food security concerns today,while adhering strictly within ethical scientific inquiry boundaries throughout all stages—from laboratory synthesis through clinical investigation—ensuring safety compliance without compromising innovation or progress within these vital sectors worldwide now more than ever before due simply because human health relies so heavily upon continued advancements made possible thanks specifically because compounds like this one continue being discovered studied utilized responsibly moving forward always toward better tomorrows yet envisioned just by looking closely enough at molecules such like those described here today!